Ethyl 3-(4-chlorophenyl)-5-(2-chloropropanoylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-chlorophenyl)-5-(2-chloropropanoylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C18H15Cl2N3O4S/c1-3-27-18(26)14-12-8-28-16(21-15(24)9(2)19)13(12)17(25)23(22-14)11-6-4-10(20)5-7-11/h4-9H,3H2,1-2H3,(H,21,24)
• InChI Key: WQDCRNOEHQJZSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C(C)Cl)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H15Cl2N3O4S
• Molecular Weight: 440.3 g/mol

Description

The compound “Ethyl 3-(4-chlorophenyl)-5-(2-chloropropanoylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate” is a complex organic molecule. It contains several functional groups and structural features, including an ethyl group, chlorophenyl groups, a chloropropanoylamino group, a thieno[3,4-d]pyridazine ring, and a carboxylate ester.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing different functional groups or building the heterocyclic ring system. Unfortunately, without specific literature or experimental procedures, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thieno[3,4-d]pyridazine ring system is a heterocyclic compound containing sulfur and nitrogen. The presence of chlorophenyl and chloropropanoylamino groups would also add to the complexity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The chloro groups might be susceptible to nucleophilic substitution reactions, and the ester could undergo hydrolysis or transesterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For instance, the presence of polar functional groups and aromatic rings could influence its solubility, melting point, boiling point, and other properties.

Scientific Research Applications

Anticancer Research

• The compound’s structural features suggest potential as an anticancer agent. .

Neuroprotective Potential

• .

Organic Electronics and Optoelectronics

• .

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to predict the exact mechanism of action of this compound.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, studying its reactivity, and investigating potential applications (for example, in medicinal chemistry if it exhibits biological activity).